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Compound Name: trans-4,5-Epoxy-2E,7Z-decadienal

Cat. No.: B1147774 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
trans-4,5-Epoxy-2E,7Z-decadienal is a reactive aldehyde that originates from the peroxidation

of polyunsaturated fatty acids. This document provides a detailed overview of its chemical

synthesis, physicochemical properties, and known biological activities. Detailed experimental

protocols for its synthesis are provided, based on established chemical transformations. The

biological significance of this molecule, particularly its reactivity towards biomolecules and its

role in oxidative stress, is discussed. While quantitative data on its biological effects are limited,

this review consolidates the available information to serve as a valuable resource for

researchers in the fields of chemistry, biology, and drug development.

Chemical and Physical Properties
trans-4,5-Epoxy-2E,7Z-decadienal is a volatile organic compound with a characteristic

metallic odor.[1] It is a key aroma component in various food products and has been identified

as a marker of lipid peroxidation.[2] The fundamental physicochemical properties of this

aldehyde are summarized in the table below.
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Property Value Reference

Molecular Formula C₁₀H₁₆O₂ [1]

Molecular Weight 168.23 g/mol [1]

IUPAC Name
3-(3-pentyloxiran-2-yl)prop-2-

enal
[1]

CAS Number 134454-31-2 [3]

Appearance
Colorless to pale yellow clear

liquid (estimated)

Boiling Point 92.00 °C @ 5.00 mm Hg

Solubility

Soluble in alcohol. Water

solubility estimated at 1153

mg/L @ 25 °C.

Storage

Store under nitrogen,

refrigerate in tightly sealed

containers.

Synthesis of trans-4,5-Epoxy-2E,7Z-decadienal
The synthesis of trans-4,5-Epoxy-2E,7Z-decadienal can be achieved through a two-step

process involving an epoxidation reaction followed by a Wittig reaction.[4][5] A detailed

experimental protocol, based on the synthetic strategy reported in the literature, is provided

below.

Experimental Protocols
Step 1: trans-Epoxidation of (E)-2-octenal

This step involves the formation of the epoxide ring on the (E)-2-octenal precursor.

Materials:

(E)-2-octenal
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Hydrogen peroxide (30% solution)

Methanol

Sodium hydroxide (NaOH)

Diethyl ether

Saturated sodium chloride solution (brine)

Anhydrous magnesium sulfate (MgSO₄)

Procedure:

Dissolve (E)-2-octenal in methanol in a round-bottom flask equipped with a magnetic

stirrer and cooled in an ice bath.

Slowly add a 30% solution of hydrogen peroxide to the stirred solution.

While maintaining the temperature at 0-5 °C, add a solution of sodium hydroxide in

methanol dropwise. The pH of the reaction mixture should be monitored and maintained in

the alkaline range.

After the addition is complete, allow the reaction to stir at room temperature for several

hours, monitoring the progress by thin-layer chromatography (TLC).

Once the reaction is complete, quench the reaction by adding water and extract the

product with diethyl ether.

Wash the combined organic layers with brine, dry over anhydrous magnesium sulfate, and

filter.

Concentrate the filtrate under reduced pressure to obtain the crude trans-4,5-epoxy-

octanal.

Purify the crude product by column chromatography on silica gel.

Step 2: Wittig Reaction for Chain Elongation
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This step extends the carbon chain of the epoxy-octanal to form the final dienal product.

Materials:

trans-4,5-epoxy-octanal (from Step 1)

(Formylmethylene)triphenylphosphorane (Wittig reagent)

Anhydrous tetrahydrofuran (THF)

Hexane

Ethyl acetate

Procedure:

In a flame-dried, two-neck round-bottom flask under an inert atmosphere (e.g., nitrogen or

argon), dissolve the Wittig reagent, (formylmethylene)triphenylphosphorane, in anhydrous

THF.

To this solution, add a solution of trans-4,5-epoxy-octanal in anhydrous THF dropwise at

room temperature with vigorous stirring.

Allow the reaction mixture to stir at room temperature for several hours, monitoring its

progress by TLC.

Upon completion, quench the reaction by adding a saturated aqueous solution of

ammonium chloride.

Extract the product with a mixture of hexane and ethyl acetate.

Wash the combined organic layers with brine and dry over anhydrous magnesium sulfate.

Filter the solution and concentrate the filtrate under reduced pressure.

The crude product will contain triphenylphosphine oxide as a byproduct. To remove this,

triturate the crude mixture with cold diethyl ether or perform column chromatography on

silica gel.
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Synthesis Workflow

Step 1: Epoxidation

Step 2: Wittig Reaction

(E)-2-Octenal trans-Epoxidation
(H₂O₂, NaOH, Methanol) trans-4,5-Epoxy-octanal

Wittig Reaction
(Anhydrous THF)

(Formylmethylene)triphenylphosphorane

trans-4,5-Epoxy-2E,7Z-decadienal

Click to download full resolution via product page

Synthetic pathway for trans-4,5-Epoxy-2E,7Z-decadienal.

Biological Activity and Significance
trans-4,5-Epoxy-2E,7Z-decadienal is a product of lipid peroxidation, a process implicated in

cellular damage and various disease states.[6] Its high reactivity is attributed to the presence of

both an epoxide and an α,β-unsaturated aldehyde moiety, making it a potent electrophile that

can react with cellular nucleophiles.

Reactivity with Biomolecules
This reactive aldehyde is known to form adducts with the nucleophilic side chains of amino

acids in proteins, particularly lysine.[2] This modification can lead to alterations in protein

structure and function, contributing to cellular dysfunction. The reaction with lysine residues can

result in the formation of pyrrole derivatives, which may contribute to the browning and

fluorescence observed in aged or oxidized biological samples.[2]

Interaction with Signaling Pathways
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The interaction of trans-4,5-Epoxy-2E,7Z-decadienal with specific signaling pathways is an

area of ongoing research. One study investigated its effect on the Peroxisome Proliferator-

Activated Receptor beta/delta (PPARβ/δ), a nuclear receptor involved in lipid metabolism and

inflammation. The results indicated that trans-4,5-Epoxy-2E,7Z-decadienal does not activate

PPARβ/δ.

trans-4,5-Epoxy-
2E,7Z-decadienal

PPARβ/δ

Interaction

No Activation

Result

Click to download full resolution via product page

Interaction of the molecule with the PPARβ/δ signaling pathway.

Quantitative Biological Data
Quantitative data on the biological activity of trans-4,5-Epoxy-2E,7Z-decadienal, such as IC₅₀

values for cytotoxicity or kinetic data for its reactions with biomolecules, are not extensively

available in the current literature. Further research is required to fully characterize its potency

and mechanisms of action at a quantitative level.

Biological Activity Assay/System Result Reference

Receptor Activation
PPARβ/δ Reporter

Assay

No activation

observed

Conclusion
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trans-4,5-Epoxy-2E,7Z-decadienal is a chemically reactive molecule of significant interest due

to its origins in lipid peroxidation and its potential to interact with and modify biological systems.

This guide has provided a detailed overview of its synthesis and a summary of its known

chemical and biological properties. The provided experimental protocols offer a foundation for

its laboratory preparation. While our understanding of its specific roles in cellular signaling and

pathology is still developing, its established reactivity highlights the need for further

investigation into its biological consequences. The information compiled herein serves as a

foundational resource for researchers aiming to explore the chemistry and biology of this

intriguing aldehyde.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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